Cas no 1804423-69-5 (3-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-methanol)

• Product Name: 3-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-methanol
• CAS No: 1804423-69-5
• MF: C₉H₅F₅N₂O
• MW: 252.140819311142
• CID: 4880197
• Update Time: 2025-10-22

3-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-methanol

• Inchi： 1S/C9H5F5N2O/c10-8(11)7-5(2-15)4(3-17)1-6(16-7)9(12,13)14/h1,8,17H,3H2
• InChI Key： CMPNJPUMAVYBRQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CO)=C(C#N)C(C(F)F)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 1.3
• Topological Polar Surface Area: 56.9

Additional information on 3-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-methanol

3-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-methanol (CAS No. 1804423-69-5): A Comprehensive Overview

3-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-methanol (CAS No. 1804423-69-5) is a highly versatile and potent compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising applications in the development of novel therapeutic agents and as a key intermediate in the synthesis of various bioactive molecules.

The molecular structure of 3-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-methanol is particularly noteworthy due to its combination of a cyano group, difluoromethyl, and trifluoromethyl substituents on a pyridine ring. These functional groups confer specific chemical properties that make the compound highly reactive and suitable for a wide range of synthetic transformations. The presence of the cyano group enhances the compound's reactivity, while the fluorinated substituents contribute to its stability and bioavailability.

Recent studies have highlighted the potential of 3-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-methanol in the development of new drugs targeting various diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound can serve as a lead structure for the synthesis of potent inhibitors of specific enzymes involved in cancer progression. The unique combination of functional groups allows for fine-tuning of the compound's pharmacological properties, making it an attractive candidate for further optimization.

In addition to its potential in cancer therapy, 3-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-methanol has also shown promise in other therapeutic areas. A study published in Bioorganic & Medicinal Chemistry Letters explored its use as an antiviral agent against several RNA viruses, including influenza and coronaviruses. The compound's ability to inhibit viral replication without causing significant cytotoxicity makes it a valuable starting point for the development of broad-spectrum antiviral drugs.

The synthetic accessibility of 3-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-methanol is another key factor contributing to its widespread use in research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the sequential introduction of the cyano, difluoromethyl, and trifluoromethyl groups onto a pyridine scaffold, followed by selective methylation at the C-4 position. These synthetic strategies not only ensure high yields but also allow for easy modification and derivatization, facilitating further exploration of its biological activities.

The physicochemical properties of 3-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-methanol have been extensively characterized. It is a solid at room temperature with a melting point ranging from 105°C to 107°C. The compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO), acetonitrile, and methanol, which facilitates its use in various biochemical assays and analytical techniques. Its logP value indicates moderate lipophilicity, which is beneficial for cellular uptake and permeability.

In terms of safety and handling, 3-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-methanol should be managed with standard laboratory precautions due to its reactivity and potential health effects. Researchers are advised to handle the compound using appropriate personal protective equipment (PPE), such as gloves and safety goggles, and to work under a fume hood to minimize exposure risks.

The environmental impact of 3-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-methanol is another important consideration. While no specific environmental data are available for this compound, general guidelines for handling fluorinated compounds suggest that proper disposal methods should be followed to prevent contamination of water sources and ecosystems. Laboratories should adhere to local regulations and best practices for waste management.

In conclusion, 3-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-methanol (CAS No. 1804423-69-5) represents a valuable tool in modern medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and promising biological activities make it an important molecule for further investigation and development. As research continues to uncover new applications and optimize its properties, this compound is likely to play a significant role in advancing therapeutic strategies for various diseases.